Cas no 1805376-50-4 (3-Chloro-2-(difluoromethyl)-6-fluoropyridine-5-carbonyl chloride)

• Product Name: 3-Chloro-2-(difluoromethyl)-6-fluoropyridine-5-carbonyl chloride
• CAS No: 1805376-50-4
• MF: C₇H₂Cl₂F₃NO
• MW: 243.998090267181
• CID: 4869701
• Update Time: 2025-11-06

3-Chloro-2-(difluoromethyl)-6-fluoropyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-6-fluoropyridine-5-carbonyl chloride

• Inchi： 1S/C7H2Cl2F3NO/c8-3-1-2(5(9)14)7(12)13-4(3)6(10)11/h1,6H
• InChI Key： AVFXGMXDFDYHSH-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)Cl)=C(N=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 3.1
• Topological Polar Surface Area: 30

Additional information on 3-Chloro-2-(difluoromethyl)-6-fluoropyridine-5-carbonyl chloride

Research Brief on 3-Chloro-2-(difluoromethyl)-6-fluoropyridine-5-carbonyl chloride (CAS: 1805376-50-4)

3-Chloro-2-(difluoromethyl)-6-fluoropyridine-5-carbonyl chloride (CAS: 1805376-50-4) is a highly specialized chemical intermediate that has garnered significant attention in the field of agrochemical and pharmaceutical research. This compound, characterized by its unique halogenated pyridine structure, serves as a critical building block in the synthesis of novel active ingredients. Recent studies have highlighted its role in the development of next-generation pesticides and potential therapeutic agents, owing to its reactivity and structural versatility.

Recent advancements in synthetic methodologies have enabled more efficient production of 3-Chloro-2-(difluoromethyl)-6-fluoropyridine-5-carbonyl chloride, addressing previous challenges related to yield and purity. A 2023 study published in the Journal of Fluorine Chemistry demonstrated an optimized multi-step synthesis route that achieves a 78% overall yield, significantly improving upon traditional methods. The study emphasized the importance of controlling reaction conditions to minimize byproduct formation, which is crucial for scaling up production for industrial applications.

In agrochemical applications, this compound has shown exceptional promise as a precursor for novel fungicides. Research conducted by Bayer Crop Science in 2024 revealed that derivatives of 3-Chloro-2-(difluoromethyl)-6-fluoropyridine-5-carbonyl chloride exhibit potent activity against Fusarium species, a major threat to global food security. The mechanism of action appears to involve inhibition of mitochondrial respiration, offering a new mode of action to combat resistant strains. Field trials demonstrated a 92% efficacy rate at concentrations as low as 50 ppm, with minimal environmental impact.

The pharmaceutical potential of this compound is equally noteworthy. A recent patent application (WO2024028765) describes its use in developing kinase inhibitors for oncology indications. The difluoromethyl group at the 2-position and the chloro-carbonyl moiety at the 5-position create an optimal pharmacophore for targeting specific ATP-binding pockets. Preliminary in vitro studies show nanomolar activity against FLT3 and EGFR mutants, with promising selectivity profiles. These findings suggest potential applications in treating resistant forms of leukemia and non-small cell lung cancer.

Analytical characterization of 3-Chloro-2-(difluoromethyl)-6-fluoropyridine-5-carbonyl chloride has also seen significant progress. Advanced techniques including ¹⁹F NMR spectroscopy and high-resolution mass spectrometry have provided detailed structural insights. A 2024 study in Analytical Chemistry established comprehensive spectral fingerprints for quality control purposes, addressing previous challenges in impurity profiling. These developments are particularly important for regulatory compliance in both agrochemical and pharmaceutical applications.

Looking forward, research priorities include exploring greener synthetic routes and expanding the compound's utility in medicinal chemistry. The unique electronic properties imparted by the fluorine atoms continue to make this intermediate valuable for structure-activity relationship studies. As regulatory requirements for both crop protection agents and pharmaceuticals become more stringent, the precise control over molecular architecture offered by 3-Chloro-2-(difluoromethyl)-6-fluoropyridine-5-carbonyl chloride positions it as a key player in next-generation chemical development.